Cas no 1445162-59-3 (6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide
• CAS No: 1445162-59-3
• MF: C₁₆H₁₄FN₅O
• MW: 311.313665866852
• CID: 6051565
• PubChem ID: 75375600
• Update Time: 2025-09-27

6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide
• EN300-26603823
• 6-FLUORO-N-[2-(QUINAZOLIN-4-YLAMINO)ETHYL]PYRIDINE-3-CARBOXAMIDE
• 1445162-59-3
• Z1314059390
• AKOS033248897

• Inchi： 1S/C16H14FN5O/c17-14-6-5-11(9-20-14)16(23)19-8-7-18-15-12-3-1-2-4-13(12)21-10-22-15/h1-6,9-10H,7-8H2,(H,19,23)(H,18,21,22)
• InChI Key： QYCKKHHGGZCDFM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NCCNC1C2C=CC=CC=2N=CN=1)=O

Computed Properties

• Exact Mass: 311.11823825g/mol
• Monoisotopic Mass: 311.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide

6-Fluoro-N-{2-[(Quinazolin-4-Yl)Amino]Ethyl}Pyridine-3-Carboxamide: A Comprehensive Overview

6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide, also known by its CAS number 1445162-59-3, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyridine ring substituted with a fluoro group at position 6 and a carboxamide group at position 3, which is further connected to an ethyl chain bearing a quinazolinyl amino group. This unique architecture makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the potential of quinazoline derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural motifs exhibit potent anti-proliferative activity against several cancer cell lines. The presence of the fluoro group in this compound is particularly significant, as fluorinated aromatic compounds are often associated with enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability.

The synthesis of 6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization to introduce the aminoethyl group and subsequent coupling with the pyridine carboxylic acid derivative. The reaction sequence is optimized to ensure high yields and purity, which are critical for downstream applications in biological testing.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential kinase inhibitor. Kinases are key enzymes involved in various signaling pathways that regulate cell growth, differentiation, and apoptosis. By targeting specific kinases, this compound could potentially halt the progression of diseases such as cancer, where unregulated kinase activity often leads to uncontrolled cell proliferation.

Moreover, the incorporation of the quinazoline moiety into the structure confers additional benefits. Quinazolines are known for their ability to form hydrogen bonds and interact with protein targets through π–π stacking interactions, which enhances their binding affinity and selectivity. These properties make them valuable scaffolds for drug design.

The development of CAS No 1445162-59-based compounds is also supported by advancements in computational chemistry. Molecular modeling techniques have enabled researchers to predict the binding modes and optimize the structure for improved efficacy. For example, docking studies have revealed that the fluoro-substituted pyridine ring plays a crucial role in stabilizing interactions with the active site of target kinases.

In addition to its therapeutic potential, this compound has applications in chemical biology research. Its structure serves as a valuable tool for studying receptor-ligand interactions and understanding the molecular basis of disease mechanisms. By probing these interactions, researchers can gain insights into how small molecules modulate cellular pathways and develop more effective therapeutic strategies.

The synthesis and characterization of 6-fluoro-N-{2-(quinazolinylamino)ethyl}pyridine carboxamide also contribute to the broader field of heterocyclic chemistry. Quinazolines are among the most studied heterocycles due to their versatility and widespread occurrence in natural products and synthetic compounds. The development of novel quinazoline derivatives continues to be an active area of research, driven by their diverse biological profiles and structural diversity.

In conclusion, CAS No 1445162-based compounds represent an exciting avenue for drug discovery and development. Their unique structural features, combined with advances in synthetic methodology and computational modeling, position them as strong candidates for addressing unmet medical needs across various therapeutic areas.